![molecular formula C21H23F3N2O3 B4107667 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide](/img/structure/B4107667.png)
2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide
Overview
Description
2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide, also known as TFB-TDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a selective antagonist of the dopamine D3 receptor and has been shown to have a high affinity for this receptor. In
Mechanism of Action
The mechanism of action of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide involves its selective antagonistic activity towards the dopamine D3 receptor. This receptor is a G protein-coupled receptor that is involved in several physiological processes, including reward, motivation, and addiction. By selectively blocking the dopamine D3 receptor, 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide can modulate the activity of the dopamine system and affect these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide are primarily related to its activity as a selective antagonist of the dopamine D3 receptor. Studies have shown that 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide can modulate the activity of the dopamine system and affect several physiological processes, including reward, motivation, and addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide is its selective antagonistic activity towards the dopamine D3 receptor. This makes it an ideal tool for studying the role of this receptor in physiological processes. However, one of the limitations of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide is its limited solubility in water, which can make it challenging to use in certain experimental settings.
Future Directions
There are several future directions for research involving 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide. One area of research is the development of more selective dopamine D3 receptor antagonists. Another area of research is the exploration of the potential therapeutic applications of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide in the treatment of addiction and other psychiatric disorders. Additionally, there is a need for further studies to understand the biochemical and physiological effects of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide and its potential role in modulating the activity of the dopamine system.
Conclusion:
In conclusion, 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. The selective antagonistic activity of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide towards the dopamine D3 receptor makes it an ideal tool for studying the role of this receptor in several physiological processes. While there are limitations to the use of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide in certain experimental settings, there are several future directions for research involving this compound.
Scientific Research Applications
2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide has been used extensively in scientific research to study the dopamine D3 receptor. This receptor is involved in several physiological processes, including reward, motivation, and addiction. The selective antagonistic activity of 2,6-dimethoxy-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]benzamide towards the dopamine D3 receptor makes it an ideal tool for studying the role of this receptor in these processes.
properties
IUPAC Name |
2,6-dimethoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O3/c1-28-17-7-6-8-18(29-2)19(17)20(27)25-15-13-14(21(22,23)24)9-10-16(15)26-11-4-3-5-12-26/h6-10,13H,3-5,11-12H2,1-2H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKVIFNXOYKUFFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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